Cas no 70107-08-3 (2H,3H,4H-pyridazino4,5-bindole-4-thione)

2H,3H,4H-pyridazino4,5-bindole-4-thione Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dihydro-4H-Pyridazino[4,5-b]indole-4-thione
- EN300-28767
- 1934455-14-7
- 5H-pyridazino[4,5-b]indole-4-thiol
- AKOS016338222
- 2H,3H,4H-pyridazino[4,5-b]indole-4-thione
- Z2327135410
- AKOS022201506
- 3H,4H,5H-pyridazino[4,5-b]indole-4-thione
- 3,5-dihydropyridazino[4,5-b]indole-4-thione
- 70107-08-3
- 2H,3H,4H-pyridazino4,5-bindole-4-thione
-
- Inchi: InChI=1S/C10H7N3S/c14-10-9-7(5-11-13-10)6-3-1-2-4-8(6)12-9/h1-5,12H,(H,13,14)
- InChI Key: CGHBJXQQZQJJTI-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=S)NN=C3
Computed Properties
- Exact Mass: 201.03606841g/mol
- Monoisotopic Mass: 201.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.3Ų
2H,3H,4H-pyridazino4,5-bindole-4-thione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01EBTM-10g |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 10g |
$2031.00 | 2023-12-16 | |
1PlusChem | 1P01EBTM-50mg |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 50mg |
$140.00 | 2024-04-21 | |
1PlusChem | 1P01EBTM-1g |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 1g |
$521.00 | 2024-04-21 | |
1PlusChem | 1P01EBTM-5g |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 5g |
$1391.00 | 2023-12-16 | |
1PlusChem | 1P01EBTM-250mg |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 250mg |
$231.00 | 2024-04-21 | |
1PlusChem | 1P01EBTM-100mg |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 100mg |
$178.00 | 2024-04-21 | |
1PlusChem | 1P01EBTM-2.5g |
3H,4H,5H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 95% | 2.5g |
$960.00 | 2024-04-21 | |
TRC | H326235-25mg |
2H,3H,4H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 25mg |
$ 50.00 | 2022-06-04 | ||
TRC | H326235-250mg |
2H,3H,4H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 250mg |
$ 320.00 | 2022-06-04 | ||
TRC | H326235-50mg |
2H,3H,4H-pyridazino[4,5-b]indole-4-thione |
70107-08-3 | 50mg |
$ 95.00 | 2022-06-04 |
2H,3H,4H-pyridazino4,5-bindole-4-thione Related Literature
-
Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
Additional information on 2H,3H,4H-pyridazino4,5-bindole-4-thione
Comprehensive Analysis of 2H,3H,4H-Pyridazino[4,5-b]indole-4-thione (CAS No. 70107-08-3): Properties, Applications, and Research Insights
2H,3H,4H-Pyridazino[4,5-b]indole-4-thione (CAS No. 70107-08-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework and potential bioactivity. This fused-ring system combines pyridazine and indole moieties, offering a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its derivatives for applications ranging from enzyme inhibition to organic electronics, aligning with current trends in precision medicine and sustainable chemistry.
The compound’s thione functional group (-C=S) plays a pivotal role in its reactivity, enabling interactions with metal ions or biomolecular targets. Recent studies highlight its potential as a pharmacophore in designing kinase inhibitors or antioxidant agents, addressing modern healthcare challenges like neurodegenerative diseases and cancer therapeutics. Its electron-rich structure also makes it a candidate for optoelectronic materials, resonating with the growing demand for energy-efficient technologies.
Synthetic routes to 2H,3H,4H-Pyridazino[4,5-b]indole-4-thione often involve cyclization reactions of hydrazine derivatives with indole-2,3-diones, followed by sulfur incorporation. Optimization of these methods is a hot topic in green chemistry forums, where researchers seek to minimize hazardous byproducts—a priority for EPA and REACH compliance. Analytical characterization typically employs NMR, HPLC-MS, and X-ray crystallography, techniques frequently searched by chemists for structural elucidation.
In drug development, this compound’s rigid polycyclic skeleton enhances binding affinity to biological targets. Computational studies using molecular docking (a trending keyword in AI-driven drug discovery) suggest interactions with ATP-binding pockets or G-protein-coupled receptors. Such insights are vital for designing next-generation therapeutics, a subject dominating PubMed and patent databases.
Beyond biomedicine, 70107-08-3 derivatives exhibit luminescent properties, sparking interest in OLEDs and bioimaging probes. This aligns with the surge in searches for advanced functional materials and nanotechnology applications. Environmental stability studies—another high-traffic topic—confirm its degradation profile under UV irradiation, critical for eco-friendly product formulation.
Regulatory perspectives emphasize its safe handling under standard laboratory protocols. While not classified as hazardous, proper PPE (a frequently queried acronym) is recommended during synthesis. The compound’s logP and solubility data—common search terms in ADMET prediction—are well-documented, aiding formulation scientists.
Future research directions may explore its catalytic applications or polymeric composites, areas gaining traction in materials science journals. Collaborative efforts between academia and industry could accelerate its translation into commercial products, a theme prevalent in technology transfer discussions.
70107-08-3 (2H,3H,4H-pyridazino4,5-bindole-4-thione) Related Products
- 2580230-39-1(tert-butyl 2-3-(4-hydroxyphenyl)propanamidoacetate)
- 2228427-01-6(tert-butyl N-(2-amino-4,5,5,5-tetrafluoropentyl)carbamate)
- 210159-10-7(1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)
- 2460755-46-6(3a-(Azidomethyl)-2-benzyl-octahydrocyclopenta[c]pyrrol-4-one)
- 1934817-78-3(3-(5-methyloxolan-2-yl)-1H-pyrazol-4-ylmethanamine)
- 1260659-17-3((1-isopropyl-1H-pyrazol-3-yl)acetonitrile)
- 1881497-53-5(2-tert-butyl-N-methylbenzene-1-sulfonamide)
- 415724-79-7(5-Isothiazolecarboxylic acid, 3-(phenylmethoxy)-, methyl ester)
- 1805029-27-9(Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate)
- 1805454-78-7(3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride)



